Cas no 159925-47-0 (Quinoline, 8-bromo-6-(bromomethyl)-)

• Product Name: Quinoline, 8-bromo-6-(bromomethyl)-
• CAS No: 159925-47-0
• MF: C₁₀H₇Br₂N
• MW: 300.977280855179
• CID: 1338974
• PubChem ID: 15541319
• Update Time: 2025-04-20

Quinoline, 8-bromo-6-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-bromo-6-(bromomethyl)-
• 8-bromo-6-(bromomethyl)quinoline
• DTXSID30573878
• DA-09712
• SCHEMBL4034477
• 6-bromomethyl-8-bromoquinoline
• 159925-47-0
• 6-bromomethyl 8-bromoquinoline
• VYPSFBZHLCVORU-UHFFFAOYSA-N

• MDL： MFCD11110492
• Inchi： 1S/C10H7Br2N/c11-6-7-4-8-2-1-3-13-10(8)9(12)5-7/h1-5H,6H2
• InChI Key： VYPSFBZHLCVORU-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=CC2=CC=CN=C21

Computed Properties

• Exact Mass: 298.89451
• Monoisotopic Mass: 298.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines